3-azidoazetidine, trifluoroacetic acid
Overview
Description
3-Azidoazetidine, trifluoroacetic acid (3-AAT) is a novel synthetic compound with a wide range of potential applications in the scientific and industrial research fields. It is a derivative of azetidine, a three-membered heterocyclic compound containing a nitrogen atom in the ring. 3-AAT is a water-soluble compound with a low molecular weight and is a good source of nitrogen for synthesizing other compounds. It has been used in various chemical reactions, including peptide synthesis and the synthesis of polymers. Additionally, it has been studied for its potential as a drug candidate and has also been used in biotechnological applications.
Mechanism of Action
The mechanism of action of 3-azidoazetidine, trifluoroacetic acid is not yet fully understood. However, it is believed that the compound acts as an initiator for the formation of new peptide bonds in peptide synthesis. Additionally, it may act as a catalyst for the formation of new polymers and other organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-azidoazetidine, trifluoroacetic acid have not yet been extensively studied. However, it has been shown to have some anti-inflammatory properties due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, it has been shown to have some anti-cancer properties, although further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
3-azidoazetidine, trifluoroacetic acid has several advantages for laboratory experiments. It is a relatively inexpensive compound, is water-soluble, and has a low molecular weight. Additionally, it is relatively stable and can be synthesized in a few hours. However, it is also relatively reactive and can be difficult to handle in some laboratory experiments.
Future Directions
There are many potential future directions for 3-azidoazetidine, trifluoroacetic acid. It could be further studied for its potential as a drug candidate and for its biochemical and physiological effects. Additionally, it could be used in the synthesis of new polymers and small molecules and could be explored for its potential applications in biotechnology. Additionally, further research could be done to explore its mechanism of action and to develop more efficient synthesis methods.
Synthesis Methods
3-azidoazetidine, trifluoroacetic acid can be synthesized using a variety of methods, including the reaction of 3-azidoazetidine with trifluoroacetic acid in an organic solvent. The reaction is typically carried out at a temperature of around 0°C and can be completed in a few hours. The product is usually isolated in a crystalline form and can be further purified by recrystallization.
Scientific Research Applications
3-azidoazetidine, trifluoroacetic acid has been used in a variety of scientific research applications. It has been used as an initiator for the synthesis of polymers and as a reagent in peptide synthesis. Additionally, it has been used in the synthesis of small molecules and in the preparation of drug candidates. It has also been used to study the structure and reactivity of organic molecules and to investigate the mechanism of action of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-azidoazetidine, trifluoroacetic acid can be achieved through a multistep process involving the conversion of starting materials to intermediate compounds, followed by the final product. The key steps in the synthesis pathway include the preparation of the azetidine ring, introduction of the azido group, and the addition of trifluoroacetic acid.", "Starting Materials": [ "4-chlorobutanal", "sodium azide", "sodium hydride", "trifluoroacetic anhydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Preparation of 4-chloroazetidine", "4-chlorobutanal is reacted with sodium hydride in ethanol to form the corresponding enolate.", "The enolate is then treated with acetic acid to form the 4-chloroazetidine intermediate.", "Step 2: Introduction of the Azido Group", "The 4-chloroazetidine intermediate is reacted with sodium azide in ethanol to form the 3-azidoazetidine intermediate.", "Step 3: Addition of Trifluoroacetic Acid", "The 3-azidoazetidine intermediate is treated with trifluoroacetic anhydride in the presence of acetic acid to form the final product, 3-azidoazetidine, trifluoroacetic acid." ] } | |
CAS RN |
2694727-64-3 |
Molecular Formula |
C5H7F3N4O2 |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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